Cas no 13191-36-1 (2,5-Dibromo-3-methylthiophene)

• Product Name: 2,5-Dibromo-3-methylthiophene
• CAS No: 13191-36-1
• MF: C₅H₄Br₂S
• MW: 255.958258628845
• MDL: MFCD00015470
• CID: 86883
• PubChem ID: 83219
• Update Time: 2025-06-11

2,5-Dibromo-3-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-methylthiophene
• 2-(p-Nitrophenylthio)ethanol
• 2,4-DICHLORO-N'-(2-CHLOROACETYL)BENZENECARBOHYDRAZIDE
• 2,5-Dibrom-3-methyl-thiophen
• 2,5-dibromo-3-methylthiophen
• 2,5-dibromo-3-methyl-thiophene
• 3-methyl-2,5-dibromothiophene
• Einecs 236-147-4
• 2,5-DIBROMO-3-METHYLTHIOPHENE 98%
• Thiophene, 2,5-dibromo-3-methyl-
• 2,5-Dibrom-3-methylthiophen
• IHFXZROPBCBLLG-UHFFFAOYSA-N
• 2-Hydroxyethyl4-nitrophenylsulfide
• T
• A888353
• FT-0610272
• 5-Pyrimidinecarboxylic acid, 1,2-dihydro-6-methyl-2-thioxo-, ethyl ester
• 2,5-Dibromo-3-methylthiophene, 97%
• DTXSID40157249
• D4304
• EN300-16457
• Dibromo-3-methylthiophene
• CS-W001197
• AS-40339
• SY049637
• NS00024177
• AMY14216
• 13191-36-1
• W-201060
• SCHEMBL3188614
• MFCD00015470
• BP-10927
• AKOS000121531
• DTXCID2079740

• MDL： MFCD00015470
• Inchi： 1S/C5H4Br2S/c1-3-2-4(6)8-5(3)7/h2H,1H3
• InChI Key： IHFXZROPBCBLLG-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(S1)Br
• BRN： 108894

Computed Properties

• Exact Mass: 253.84000
• Monoisotopic Mass: 253.84
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 28.2

Experimental Properties

• Color/Form: Grayish yellow liquid
• Density: 1.974 g/mL at 25 °C
• Boiling Point: 108°C/17mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.613
• PSA: 28.24000
• LogP: 3.58150
• Sensitiveness: Light Sensitive
• Solubility: Not determined

2,5-Dibromo-3-methylthiophene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-38-41
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/38
• Safety Term：S26;S36

Additional information on 2,5-Dibromo-3-methylthiophene

2,5-Dibromo-3-methylthiophene: A Comprehensive Overview

2,5-Dibromo-3-methylthiophene, also known by its CAS registry number CAS No. 13191-36-1, is a heterocyclic compound with significant applications in various fields of organic chemistry and materials science. This compound belongs to the class of thiophenes, which are five-membered aromatic rings containing one sulfur atom and four carbon atoms. The presence of bromine atoms at the 2 and 5 positions, along with a methyl group at the 3 position, imparts unique electronic and structural properties to this molecule.

The synthesis of 2,5-dibromo-3-methylthiophene typically involves bromination reactions of thiophene derivatives. Recent studies have focused on optimizing these reactions to achieve higher yields and better control over the substitution patterns. For instance, researchers have explored the use of electrophilic bromination agents under specific reaction conditions to selectively introduce bromine atoms at the desired positions.

In terms of physical properties, 2,5-dibromo-3-methylthiophene is known for its high thermal stability and moderate solubility in organic solvents. These properties make it suitable for applications in high-temperature environments and as a precursor for more complex organic molecules. The compound's electronic structure has been studied extensively using computational methods, revealing its potential as a building block for functional materials such as conductive polymers and optoelectronic devices.

The chemical structure of 2,5-dibromo-3-methylthiophene plays a crucial role in its reactivity and functionality. The methyl group at the 3 position introduces steric effects that influence the molecule's geometry and reactivity towards nucleophilic and electrophilic attacks. This makes it an interesting candidate for exploring regioselective reactions in organic synthesis.

Recent advancements in the field of organobromine chemistry have highlighted the importance of compounds like 2,5-dibromo-3-methylthiophene in drug discovery and materials science. For example, studies have shown that this compound can serve as a versatile intermediate in the synthesis of bioactive molecules with potential applications in cancer therapy.

In conclusion, 2,5-dibromo-3-methylthiophene, with its unique structural features and versatile reactivity, continues to be a subject of intense research interest across various disciplines. Its role as a key intermediate in organic synthesis and its potential applications in advanced materials make it an essential compound to study further.